Cas no 2171827-22-6 (1-(4-chloro-3-methylphenyl)-2-methylpentan-3-amine)

• Product Name: 1-(4-chloro-3-methylphenyl)-2-methylpentan-3-amine
• CAS No: 2171827-22-6
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 6089667
• PubChem ID: 165847730
• Update Time: 2025-07-20

1-(4-chloro-3-methylphenyl)-2-methylpentan-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-2-methylpentan-3-amine
• 2171827-22-6
• EN300-1282545

• Inchi： 1S/C13H20ClN/c1-4-13(15)10(3)8-11-5-6-12(14)9(2)7-11/h5-7,10,13H,4,8,15H2,1-3H3
• InChI Key： HORAIAUDQMRLBO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C)C(CC)N

Computed Properties

• Exact Mass: 225.1284273g/mol
• Monoisotopic Mass: 225.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-chloro-3-methylphenyl)-2-methylpentan-3-amine

Comprehensive Overview of 1-(4-chloro-3-methylphenyl)-2-methylpentan-3-amine (CAS No. 2171827-22-6)

The compound 1-(4-chloro-3-methylphenyl)-2-methylpentan-3-amine (CAS No. 2171827-22-6) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This amine derivative features a chloro-methylphenyl group attached to a branched pentan-3-amine backbone, making it a subject of interest in pharmaceutical and agrochemical research. Its molecular formula, C₁₃H₂₀ClN, and precise structure contribute to its distinct chemical behavior, which researchers are actively exploring.

One of the key reasons for the growing interest in 1-(4-chloro-3-methylphenyl)-2-methylpentan-3-amine is its potential role in drug discovery and medicinal chemistry. The presence of both chloro and methyl substituents on the phenyl ring, combined with the amine functionality, offers opportunities for targeted interactions with biological systems. Researchers are investigating its possible applications in central nervous system (CNS) therapeutics, given the structural similarities to other bioactive amines. The compound's lipophilicity and molecular weight also make it a candidate for blood-brain barrier penetration, a critical factor in CNS drug development.

In the context of agrochemical innovation, CAS No. 2171827-22-6 has been studied for its potential as a pesticide intermediate or plant growth regulator. The chloro-methylphenyl moiety is a common feature in many agrochemicals, known for their efficacy in pest control. Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are essential for large-scale applications. The branched alkyl chain in the molecule may also contribute to enhanced stability and bioavailability in agricultural formulations.

The synthesis of 1-(4-chloro-3-methylphenyl)-2-methylpentan-3-amine typically involves multi-step organic reactions, including alkylation, amination, and halogenation. Advanced techniques such as catalytic hydrogenation and chiral resolution are often employed to achieve high enantiomeric purity, which is crucial for pharmaceutical applications. The compound's stereochemistry has been a focal point in recent research, as enantiomers can exhibit vastly different biological activities. This has led to increased demand for chiral synthesis methods and analytical characterization techniques.

From an environmental perspective, the biodegradability and ecotoxicity of CAS No. 2171827-22-6 are under scrutiny. As sustainability becomes a priority in chemical development, researchers are evaluating the compound's environmental fate and green chemistry alternatives. Computational modeling, including QSAR (Quantitative Structure-Activity Relationship) studies, is being used to predict its behavior in ecosystems. These efforts align with the broader industry shift toward eco-friendly chemicals and green synthesis protocols.

The analytical characterization of 1-(4-chloro-3-methylphenyl)-2-methylpentan-3-amine relies on advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure the compound's identity, purity, and stability are rigorously verified. Recent advancements in analytical technology have enabled more precise detection of impurities and degradation products, which is vital for quality control in both pharmaceutical and agrochemical applications.

In the realm of intellectual property, CAS No. 2171827-22-6 has been the subject of several patents, highlighting its commercial potential. Companies are investing in process optimization and scale-up strategies to make the compound more accessible for industrial use. The patent landscape reflects a competitive environment, with innovations focused on improving synthesis efficiency and reducing production costs. This underscores the compound's value in specialty chemicals and fine chemical markets.

Looking ahead, the future of 1-(4-chloro-3-methylphenyl)-2-methylpentan-3-amine appears promising, with ongoing research exploring its applications in material science and catalysis. Its unique structure could lend itself to the development of functional materials or ligands for asymmetric synthesis. As the scientific community continues to uncover its potential, this compound is poised to play a significant role in advancing chemical innovation across multiple disciplines.